3-(3-methylcyclohexyl)-2-phenylpropanoic acid, Mixture of diastereomers

• IUPAC Name: 3-(3-methylcyclohexyl)-2-phenylpropanoic acid
• InChI: InChI=1S/C16H22O2/c1-12-6-5-7-13(10-12)11-15(16(17)18)14-8-3-2-4-9-14/h2-4,8-9,12-13,15H,5-7,10-11H2,1H3,(H,17,18)
• InChI Key: VNZWBYVUSPBWDS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)CC(C2=CC=CC=C2)C(=O)O
• Molecular Formula: C16H22O2
• Molecular Weight: 246.34 g/mol

Description

3-(3-methylcyclohexyl)-2-phenylpropanoic acid, mixture of diastereomers, commonly known as fenoprofen, is a nonsteroidal anti-inflammatory drug (NSAID) used to treat various inflammatory conditions such as arthritis and menstrual pain. Fenoprofen belongs to the propionic acid class of NSAIDs, which also includes ibuprofen and naproxen.

Mechanism of Action

Fenoprofen works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Prostaglandins are lipid compounds that are synthesized from arachidonic acid by the action of COX enzymes. COX-1 is constitutively expressed in most tissues and is involved in the regulation of physiological functions such as gastric mucosal protection and platelet aggregation. COX-2 is induced in response to inflammatory stimuli and is involved in the production of prostaglandins that cause pain and inflammation. By inhibiting both COX-1 and COX-2 enzymes, fenoprofen reduces the production of prostaglandins and thus reduces pain and inflammation.
Biochemical and Physiological Effects:
Fenoprofen has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It reduces pain and inflammation by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Fenoprofen also reduces fever by inhibiting the synthesis of prostaglandins in the hypothalamus, which is responsible for regulating body temperature. However, fenoprofen also has gastrointestinal side effects such as stomach ulcers and bleeding, which are caused by the inhibition of COX-1 enzymes that are involved in gastric mucosal protection.

Advantages and Limitations for Lab Experiments

Fenoprofen is a commonly used 3-(3-methylcyclohexyl)-2-phenylpropanoic acid, Mixture of diastereomers in laboratory experiments due to its well-established anti-inflammatory and analgesic properties. It is also relatively inexpensive and readily available. However, fenoprofen is a non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2 enzymes. This makes it difficult to study the specific effects of COX-2 inhibition in laboratory experiments. Additionally, fenoprofen has gastrointestinal side effects that can affect the results of experiments involving the gastrointestinal tract.

Future Directions

Future research on fenoprofen could focus on developing more selective COX inhibitors that target only COX-2 enzymes, which would reduce the risk of gastrointestinal side effects. Additionally, research could focus on developing novel formulations of fenoprofen that improve its bioavailability and reduce its side effects. Finally, research could focus on studying the effects of fenoprofen on other physiological systems, such as the cardiovascular system and the immune system, to better understand its overall effects on the body.

Synthesis Methods

Fenoprofen can be synthesized through a multi-step process starting from 3-methylcyclohexanone. The first step involves the reaction of 3-methylcyclohexanone with ethylmagnesium bromide to form 3-methylcyclohexanol. The second step involves the reaction of 3-methylcyclohexanol with thionyl chloride to form 3-methylcyclohexene. The third step involves the reaction of 3-methylcyclohexene with benzene and aluminum chloride to form 3-(3-methylcyclohexyl)propene. The final step involves the reaction of 3-(3-methylcyclohexyl)propene with benzene and propionic anhydride in the presence of a catalyst to form fenoprofen.

Scientific Research Applications

Fenoprofen has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Fenoprofen is a non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2 enzymes. This makes fenoprofen effective in reducing pain and inflammation, but also increases the risk of gastrointestinal side effects such as stomach ulcers and bleeding.